Cas no 2034633-76-4 (N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034633-76-4
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5355595
• Update Time: 2025-05-20

N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C21H21N3O2/c1-26-20-14-19(23-15-24-20)21(25)22-13-12-18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,14-15,18H,12-13H2,1H3,(H,22,25)
• InChI Key： LYLCPQITMQVYQQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=CN=1)OC)NCCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 402
• XLogP3: 3.9
• Topological Polar Surface Area: 64.099

Additional information on N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide

N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide: A Promising Compound in Medicinal Chemistry

N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide (CAS No. 2034633-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide is characterized by a pyrimidine core with a methoxy substituent at the 6-position and an amide group at the 4-position. The amide is linked to a 3,3-diphenylpropyl moiety, which imparts significant hydrophobicity and lipophilicity to the molecule. These structural features contribute to its ability to cross the blood-brain barrier (BBB), making it a promising candidate for CNS-targeted therapies.

Recent studies have highlighted the potential of N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide as a modulator of various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), particularly the serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite, and dysregulation of these receptors has been implicated in several neurological disorders such as depression and anxiety. Preclinical studies have shown that N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide exhibits selective agonist activity at serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its effects on serotonin receptors, N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide has also been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cancer. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide may have therapeutic potential in managing inflammatory conditions.

The anticancer properties of N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide have also been explored. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings have led to increased interest in evaluating N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide as a potential anticancer agent in preclinical models.

The pharmacokinetic profile of N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide has been another focus of recent research. Studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, it has been shown to have low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, N-(3,3-diphenylpropyl)-6-methoxypyrimidine-4-carboxamide (CAS No. 2034633-76-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurological disorders, inflammatory conditions, and cancer. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.